Cas no 625845-42-3 (L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)-)
L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- Chemical and Physical Properties
Names and Identifiers
-
- L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)-
- N-Fmoc-6-phenylmethoxy-L-norleucine
- (2S)-6-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid
- (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-6-phenylmethoxyhexanoic acid
- (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-(benzyloxy)hexanoicacid
- AKOS030212479
- AS-84432
- (2S)-6-(benzyloxy)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}hexanoic acid
- DTXSID401162586
- CS-0439428
- (S)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-6-(benzyloxy)hexanoic acid
- 625845-42-3
- SCHEMBL954489
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-6-(phenylmethoxy)-L-norleucine
- MFCD03701457
- KMQPPEZRVRMLME-SANMLTNESA-N
- Fmoc-L-Nle(6-OBzl)-OH
- n-fmoc-6-(phenylmethoxy)-l-norleucine
- F79952
- (S)-6-Benzyloxy-2-(9H-fluoren-9-ylmethoxycarbonylamino)-hexanoic acid
- N-alpha-(9-Fluorenylmethyloxycarbonyl)-6-benZyloxy-L-norleucine (Fmoc-L-Nle(6-OBZl)-OH)
-
- Inchi: 1S/C28H29NO5/c30-27(31)26(16-8-9-17-33-18-20-10-2-1-3-11-20)29-28(32)34-19-25-23-14-6-4-12-21(23)22-13-5-7-15-24(22)25/h1-7,10-15,25-26H,8-9,16-19H2,(H,29,32)(H,30,31)/t26-/m0/s1
- InChI Key: KMQPPEZRVRMLME-SANMLTNESA-N
- SMILES: C(O)(=O)[C@H](CCCCOCC1=CC=CC=C1)NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O
Computed Properties
- Exact Mass: 459.205
- Monoisotopic Mass: 459.205
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 12
- Complexity: 627
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 84.9A^2
- XLogP3: 5.1
L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | AS-84432-1G |
(2S)-6-(benzyloxy)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoic acid |
625845-42-3 | >97% | 1g |
£442.00 | 2025-02-08 | |
| 1PlusChem | 1P01FPPA-250mg |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 250mg |
$95.00 | 2024-04-22 | |
| 1PlusChem | 1P01FPPA-500mg |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 500mg |
$151.00 | 2024-04-22 | |
| 1PlusChem | 1P01FPPA-1g |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 1g |
$230.00 | 2024-04-22 | |
| Aaron | AR01FPXM-250mg |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 250mg |
$97.00 | 2023-12-14 | |
| Aaron | AR01FPXM-500mg |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 500mg |
$165.00 | 2023-12-14 | |
| Aaron | AR01FPXM-1g |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 1g |
$260.00 | 2023-12-14 | |
| A2B Chem LLC | AY11966-250mg |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 250mg |
$98.00 | 2024-04-19 | |
| A2B Chem LLC | AY11966-500mg |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 500mg |
$163.00 | 2024-04-19 | |
| A2B Chem LLC | AY11966-1g |
Fmoc-L-Nle(6-OBzl)-OH |
625845-42-3 | 97% | 1g |
$254.00 | 2024-04-19 |
L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)-
Professional Introduction to L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- (CAS No: 625845-42-3)
L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)-, with the CAS number 625845-42-3, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, characterized by its unique structural features, plays a pivotal role in the synthesis and study of various bioactive molecules. The presence of both a fluorenylmethoxy carbonyl group and a phenylmethoxy substituent makes it a versatile intermediate in the development of novel therapeutic agents.
The fluorenylmethoxy carbonyl moiety is particularly noteworthy due to its stability and reactivity, which make it an excellent choice for protecting groups in peptide synthesis. This feature is crucial in ensuring the integrity of peptide chains during various chemical modifications. Additionally, the phenylmethoxy group contributes to the compound's solubility and interaction with biological targets, enhancing its potential as a building block in drug design.
In recent years, there has been a surge in research focused on developing new methodologies for peptide coupling and modification. The compound L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- has been extensively studied for its role in facilitating these processes. For instance, studies have demonstrated its effectiveness in promoting the formation of amide bonds between amino acids, which is a fundamental step in protein synthesis. This capability is particularly valuable in the context of structure-based drug design, where precise control over peptide bond formation is essential.
The CAS number 625845-42-3 serves as a unique identifier for this compound, ensuring accurate documentation and communication within the scientific community. This standardized nomenclature is critical for researchers who are collaborating across different institutions and disciplines. The compound's detailed chemical structure has been meticulously characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have provided valuable insights into its molecular geometry and electronic properties, which are essential for understanding its reactivity and biological activity.
One of the most compelling aspects of L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- is its potential application in the development of protease inhibitors. Proteases are enzymes that play a critical role in various physiological processes, including signal transduction and metabolic pathways. Inhibiting these enzymes has been shown to be effective in treating a wide range of diseases, such as cancer and infectious disorders. The unique structural features of this compound make it an attractive candidate for designing protease inhibitors with high specificity and efficacy.
Recent advancements in computational chemistry have further enhanced our understanding of how this compound interacts with biological targets. Molecular docking studies have been conducted to predict the binding modes of L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- with various proteases. These simulations have provided valuable insights into the key interactions that govern its binding affinity and selectivity. Such information is crucial for optimizing the compound's structure to improve its pharmacological properties.
The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Researchers have developed novel synthetic routes that leverage catalytic systems to enhance efficiency and minimize byproduct formation. These advancements are not only improving the accessibility of L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- but also setting new standards for peptide synthesis methodologies.
In conclusion, L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)- (CAS No: 625845-42-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable tool for peptide synthesis and drug development. The ongoing research into its applications in protease inhibition and other therapeutic areas underscores its importance in modern medicine. As our understanding of its properties continues to grow, so too will its impact on the pharmaceutical industry.
625845-42-3 (L-NORLEUCINE, N-[(9H-FLUOREN-9-YLMETHOXY)CARBONYL]-6-(PHENYLMETHOXY)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)